Cas no 99353-03-4 (Methanone, 1,4-phenylenebis[(2,3,4-trihydroxyphenyl)-)

• Product Name: Methanone, 1,4-phenylenebis[(2,3,4-trihydroxyphenyl)-
• CAS No: 99353-03-4
• MF: C₂₀H₁₄O₈
• MW: 382.320366382599
• CID: 750261
• PubChem ID: 21713365
• Update Time: 2025-04-19

Methanone, 1,4-phenylenebis[(2,3,4-trihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• [4-(2,3,4-trihydroxybenzoyl)phenyl]-(2,3,4-trihydroxyphenyl)methanone
• 99353-03-4
• SCHEMBL3656665
• DTXSID10617249
• (1,4-Phenylene)bis[(2,3,4-trihydroxyphenyl)methanone]
• Methanone, 1,4-phenylenebis[(2,3,4-trihydroxyphenyl)-

• Inchi： 1S/C20H14O8/c21-13-7-5-11(17(25)19(13)27)15(23)9-1-2-10(4-3-9)16(24)12-6-8-14(22)20(28)18(12)26/h1-8,21-22,25-28H
• InChI Key： HPYQBBGJKRJCIY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1O)O)O)C1C=CC(=CC=1)C(C1C=CC(=C(C=1O)O)O)=O

Computed Properties

• Exact Mass: 382.06886740g/mol
• Monoisotopic Mass: 382.06886740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 156Ų